Cas no 1105638-79-6 (N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1105638-79-6
• MF: C₁₇H₁₆N₄O₆S₃
• MW: 468.527139663696
• CID: 5471948
• Update Time: 2025-10-30

N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, N-(4-methoxy-6-nitro-2-benzothiazolyl)-1-(2-thienylsulfonyl)-
• N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C17H16N4O6S3/c1-27-12-8-10(21(23)24)9-13-15(12)18-17(29-13)19-16(22)11-4-2-6-20(11)30(25,26)14-5-3-7-28-14/h3,5,7-9,11H,2,4,6H2,1H3,(H,18,19,22)
• InChI Key： WCKMUQFXTWFIQC-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1=NC2=C(OC)C=C([N+]([O-])=O)C=C2S1)=O

Experimental Properties

• Density: 1.628±0.06 g/cm3(Predicted)
• pka: 8.97±0.70(Predicted)

Additional information on N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

Research Update on N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1105638-79-6)

In recent years, the compound N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1105638-79-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

The structural complexity of N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide offers multiple sites for chemical modification, making it a versatile candidate for structure-activity relationship (SAR) studies. Recent publications highlight its role as a potent inhibitor of specific kinases and proteases, which are critical targets in oncology and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting the PI3K/AKT/mTOR pathway, a key signaling cascade implicated in cancer cell proliferation and survival.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Advanced in vitro and in vivo studies, including those utilizing human liver microsomes and rodent models, have provided insights into its clearance mechanisms and potential drug-drug interactions. These findings are crucial for the compound's progression into preclinical development, where its safety and efficacy will be further evaluated.

In addition to its therapeutic potential, the synthesis and scalable production of N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide have been the focus of recent research. Innovations in green chemistry and catalytic processes have enabled more efficient and environmentally friendly routes to its production, addressing previous limitations in yield and purity. These advancements are expected to facilitate its broader application in both academic and industrial settings.

Looking ahead, ongoing research aims to explore the compound's utility in combination therapies and its potential to overcome drug resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials. As the body of evidence grows, N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide continues to emerge as a promising scaffold for the development of next-generation therapeutics.